Rotigotine |A-D-Glucuronide
Rotigotine |A-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
128464-29-9
VCID:
VC0181505
InChI:
InChI=1S/C25H33NO7S/c1-2-11-26(12-10-17-6-4-13-34-17)16-8-9-18-15(14-16)5-3-7-19(18)32-25-22(29)20(27)21(28)23(33-25)24(30)31/h3-7,13,16,20-23,25,27-29H,2,8-12,14H2,1H3,(H,30,31)/t16-,20-,21-,22+,23-,25+/m0/s1
SMILES:
CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C25H33NO7S
Molecular Weight:
491.599
Rotigotine |A-D-Glucuronide
CAS No.: 128464-29-9
Cat. No.: VC0181505
Molecular Formula: C25H33NO7S
Molecular Weight: 491.599
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128464-29-9 |
|---|---|
| Molecular Formula | C25H33NO7S |
| Molecular Weight | 491.599 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(6S)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H33NO7S/c1-2-11-26(12-10-17-6-4-13-34-17)16-8-9-18-15(14-16)5-3-7-19(18)32-25-22(29)20(27)21(28)23(33-25)24(30)31/h3-7,13,16,20-23,25,27-29H,2,8-12,14H2,1H3,(H,30,31)/t16-,20-,21-,22+,23-,25+/m0/s1 |
| Standard InChI Key | KIZPMKLPMDPLQT-JUHHHSNRSA-N |
| SMILES | CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3OC4C(C(C(C(O4)C(=O)O)O)O)O |
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